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Compound of Interest

Compound Name: AZD1134

Cat. No.: B10837641 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of

AZD1134, an investigational 5-HT1B receptor antagonist.[1][2] Adherence to these procedures

is vital for ensuring the safety of laboratory personnel and maintaining environmental

compliance. As an investigational product (IP), AZD1134 must be managed as hazardous

chemical waste in accordance with institutional, local, and federal regulations.[3][4][5][6][7]

Disclaimer: This document provides general guidance. The specific Safety Data Sheet (SDS)

for AZD1134, available upon request from your supplier, must be consulted for definitive

disposal instructions. Always adhere to your institution's Environmental Health and Safety

(EHS) protocols.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves, and

safety goggles.[8] All handling of AZD1134 waste should occur in a well-ventilated area or a

chemical fume hood to minimize exposure.[8]

Step-by-Step Disposal Protocol
The disposal of AZD1134 involves a systematic process of segregation, containment, and

removal, managed through your institution's EHS department.

Step 1: Waste Identification and Segregation
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Classify as Hazardous Waste: Any material contaminated with AZD1134, including expired

or unused compound, contaminated labware, and cleaning materials, is considered

hazardous waste.[9][10][11]

Segregate Waste Streams: Do not mix AZD1134 waste with other waste types. Maintain

separate collection streams for solid and liquid waste.[12] It is also critical to segregate

incompatible chemical wastes to prevent dangerous reactions.[10][13]

Step 2: Waste Collection and Container Management

Use Compatible Containers: Collect waste in containers that are in good condition, leak-

proof, and chemically compatible with the compound.[3][9] For liquid waste, store containers

in secondary containment to prevent spills.[10][11]

Proper Labeling: Each waste container must be affixed with a "HAZARDOUS WASTE" label

provided by your EHS department.[3][12] The label must be completed with the following

information:

Full chemical name: 6-fluoro-8-(4-methylpiperazin-1-yl)-4-oxo-N-[4-(4-propanoylpiperazin-

1-yl)phenyl]chromene-2-carboxamide or AZD1134.[2]

Principal Investigator's name and contact information.[3]

Laboratory location (building and room number).[3]

Accumulation start date and composition (e.g., concentration).[3]

Step 3: Storage

Designated Storage Area: Store all properly labeled waste containers in a designated

Satellite Accumulation Area (SAA).[3] This area must be under the control of laboratory

personnel and should be inspected weekly.[3]

Keep Containers Closed: Waste containers must be kept securely closed except when

adding waste.[9][10]

Step 4: Final Disposal
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Arrange for Pickup: Once a waste container is full or ready for disposal, contact your

institution's EHS department to schedule a pickup.[3]

Incineration: The final destruction of investigational drug waste is typically performed via

high-temperature incineration at a permitted hazardous waste facility.[4][5]

Documentation: Ensure all disposal activities are documented. A certificate of destruction

may be available from the EHS department or its contractor.[4]

Waste Stream Summary
The following table summarizes the handling procedures for different types of AZD1134 waste.

Waste Type
Container
Requirement

Labeling
Requirement

Storage & Disposal

Solid Waste

(Contaminated PPE,

vials, labware)

Puncture-resistant,

sealable container or

lined pail.[11][13]

"HAZARDOUS

WASTE" label with full

chemical name and

lab details.[3]

Store in designated

SAA. Arrange pickup

via EHS for

incineration.[3][4]

Liquid Waste

(Solutions containing

AZD1134, rinsate)

Leak-proof,

compatible container

(glass or plastic)

within secondary

containment.[3][10]

"HAZARDOUS

WASTE" label with full

chemical name,

concentration, and lab

details.[3]

Store in designated

SAA. Arrange pickup

via EHS for

incineration.[3][4]

Empty Original

Containers

Original container, if in

good condition.

Triple-rinse; the first

rinsate must be

collected as

hazardous waste.

Deface the original

label.[10][13]

After proper rinsing

and defacing of the

label, the container

may be disposed of as

regular solid waste or

recycled.[10][13]

Disposal Workflow Diagram
The logical flow for the proper disposal of AZD1134 is illustrated below.
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Start: Generation of
AZD1134 Waste

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
(Solid vs. Liquid)

3a. Collect Solid Waste in
Approved Lined Container

3b. Collect Liquid Waste in
Approved Container with
Secondary Containment

4. Attach Completed
'HAZARDOUS WASTE' Label

5. Store Securely in
Designated Satellite

Accumulation Area (SAA)

6. Request Pickup from
Environmental Health & Safety (EHS)

End: Documented Disposal
via Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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